Cas no 184850-94-0 (Bicyclo[2.2.1]heptan-2-one,1-amino-7,7-dimethyl-, (1S)- (9CI))

• Product Name: Bicyclo[2.2.1]heptan-2-one,1-amino-7,7-dimethyl-, (1S)- (9CI)
• CAS No: 184850-94-0
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 114397
• Update Time: 2025-10-23

Bicyclo[2.2.1]heptan-2-one,1-amino-7,7-dimethyl-, (1S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptan-2-one,1-amino-7,7-dimethyl-, (1S)- (9CI)
• Bicyclo[2.2.1]heptan-2-one, 1-amino-7,7-dimethyl-, (1S)- (9CI)
• Bicyclo[2.2.1]heptan-2-one, 1-amino-7,7-dimethyl-, (1S,4R)-

• Inchi： 1S/C9H15NO/c1-8(2)6-3-4-9(8,10)7(11)5-6/h6H,3-5,10H2,1-2H3/t6-,9-/m1/s1
• InChI Key： MJYDCJSTORDUSO-HZGVNTEJSA-N
• SMILES： [C@]12(N)C(C)(C)[C@]([H])(CC1)CC2=O

Computed Properties

• Exact Mass: 153.11545

Experimental Properties

• PSA: 43.09

Additional information on Bicyclo[2.2.1]heptan-2-one,1-amino-7,7-dimethyl-, (1S)- (9CI)

Research Brief on Bicyclo[2.2.1]heptan-2-one,1-amino-7,7-dimethyl-, (1S)- (9CI) (CAS: 184850-94-0)

Bicyclo[2.2.1]heptan-2-one,1-amino-7,7-dimethyl-, (1S)- (9CI) (CAS: 184850-94-0) is a chiral bicyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the importance of this compound as a versatile building block in the synthesis of complex molecules. Its rigid bicyclic framework and chiral center make it an attractive scaffold for the development of novel pharmaceuticals. Researchers have explored its use in the design of enzyme inhibitors, receptor modulators, and other bioactive molecules. The compound's ability to interact with biological targets with high specificity has been a key area of investigation.

One of the most notable advancements in the synthesis of Bicyclo[2.2.1]heptan-2-one,1-amino-7,7-dimethyl-, (1S)- (9CI) involves the use of asymmetric catalytic methods to achieve high enantiomeric purity. Recent publications have reported improved yields and selectivity through the application of novel catalysts and reaction conditions. These developments are critical for scaling up production and ensuring the compound's availability for further research and development.

In terms of biological activity, studies have demonstrated that this compound exhibits promising interactions with various enzymes and receptors. For instance, it has been shown to inhibit specific proteases involved in disease pathways, making it a potential candidate for the treatment of conditions such as cancer and inflammatory disorders. Additionally, its role in modulating neurotransmitter receptors has sparked interest in its application for neurological and psychiatric disorders.

The therapeutic potential of Bicyclo[2.2.1]heptan-2-one,1-amino-7,7-dimethyl-, (1S)- (9CI) is further supported by preclinical studies. Animal models have revealed favorable pharmacokinetic properties, including good bioavailability and low toxicity. These findings suggest that the compound could be a viable lead for further drug development. However, more extensive clinical trials are needed to fully assess its efficacy and safety in humans.

In conclusion, Bicyclo[2.2.1]heptan-2-one,1-amino-7,7-dimethyl-, (1S)- (9CI) (CAS: 184850-94-0) represents a promising area of research in chemical biology and medicinal chemistry. Its unique structural features, combined with its demonstrated biological activity and therapeutic potential, make it a valuable compound for future studies. Continued efforts in synthesis optimization and biological evaluation will be essential to unlock its full potential in drug discovery and development.